Cas no 149649-60-5 ((Z)-1-Azabicyclo[2.2.1]heptan-3-one, oxime)

(Z)-1-Azabicyclo[2.2.1]heptan-3-one, oxime structure
149649-60-5 structure
Product Name:(Z)-1-Azabicyclo[2.2.1]heptan-3-one, oxime
CAS No:149649-60-5
MF:C6H10N2O
MW:126.156401157379
CID:100141
PubChem ID:10855457
Update Time:2025-04-18

(Z)-1-Azabicyclo[2.2.1]heptan-3-one, oxime Chemical and Physical Properties

Names and Identifiers

    • (Z)-1-Azabicyclo[2.2.1]heptan-3-one, oxime
    • 1-Azabicyclo[2.2.1]heptan-3-one,oxime, (Z)- (9CI)
    • 1-Azabicyclo[2.2.1]heptan-3-one,oxime,(Z)-(9CI)
    • CHEMBL170903
    • 149649-60-5
    • (NZ)-N-(1-azabicyclo[2.2.1]heptan-3-ylidene)hydroxylamine
    • BDBM50212580
    • Inchi: 1S/C6H10N2O/c9-7-6-4-8-2-1-5(6)3-8/h5,9H,1-4H2/b7-6+
    • InChI Key: LUMMCSFJJIYEBU-VOTSOKGWSA-N
    • SMILES: O/N=C1\CN2CCC\1C2

Computed Properties

  • Exact Mass: 126.079312947g/mol
  • Monoisotopic Mass: 126.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 35.8Ų
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